molecular formula C26H27N3O5S2 B2676000 (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 865161-73-5

(Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

Cat. No. B2676000
CAS RN: 865161-73-5
M. Wt: 525.64
InChI Key: JNONPIJQIMDLPF-RQZHXJHFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C26H27N3O5S2 and its molecular weight is 525.64. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy in Cancer Treatment

The compound exhibits potential for use in photodynamic therapy (PDT) for cancer treatment. Its photophysical and photochemical properties, including high singlet oxygen quantum yield, make it a promising candidate for Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Anti-Infective Properties

Research on thiazolides, a class of drugs including this compound, shows broad-spectrum activity against various pathogens. These include helminths, protozoa, enteric bacteria, and viruses, highlighting its potential as an anti-infective agent (Hemphill, Müller, & Müller, 2012).

Biochemical and Pharmacological Studies

The compound's biochemical properties, like its interaction with human carbonic anhydrases, offer insights into its potential medicinal applications. These studies help understand the mechanisms behind its biological activity and therapeutic potential (Distinto et al., 2019).

Electrophysiological Activity

N-substituted benzamide derivatives, including this compound, show potential in cardiac electrophysiology. They can serve as selective class III agents, indicating their possible use in treating cardiac arrhythmias (Morgan et al., 1990).

Antimicrobial Activity

Benzamide derivatives with various bioactive moieties, including this compound, have shown significant antimicrobial activity. This suggests its potential use in developing new antimicrobial agents (Priya et al., 2006).

Gelation Behavior

The compound's role in the gelation behavior of N-(thiazol-2-yl) benzamide derivatives offers potential applications in material science, particularly in the development of supramolecular gelators (Yadav & Ballabh, 2020).

properties

IUPAC Name

4-[benzyl(methyl)sulfamoyl]-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H27N3O5S2/c1-28(18-19-7-5-4-6-8-19)36(31,32)22-12-9-20(10-13-22)25(30)27-26-29(15-16-33-2)23-14-11-21(34-3)17-24(23)35-26/h4-14,17H,15-16,18H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JNONPIJQIMDLPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)OC)CCOC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H27N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

525.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-4-(N-benzyl-N-methylsulfamoyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.